![molecular formula C18H19NO3 B4138797 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(3,4-dimethylphenyl)acetamide](/img/structure/B4138797.png)
2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(3,4-dimethylphenyl)acetamide
Overview
Description
2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(3,4-dimethylphenyl)acetamide is a synthetic compound with potential pharmaceutical applications. It is commonly referred to as DBAA and belongs to the class of benzodioxinyl amides. DBAA has been the subject of scientific research due to its potential use in the treatment of various diseases.
Mechanism of Action
The mechanism of action of DBAA is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cancer cell growth. It has also been shown to modulate the activity of certain receptors in the brain, which may be responsible for its potential use in the treatment of neurodegenerative disorders.
Biochemical and Physiological Effects:
DBAA has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). It has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. DBAA has been shown to have analgesic effects, which may be due to its ability to inhibit the activity of COX-2. It has also been shown to have neuroprotective effects, which may be due to its ability to modulate the activity of certain receptors in the brain.
Advantages and Limitations for Lab Experiments
DBAA has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in a pure form. It has been shown to have potent anti-inflammatory, anti-cancer, and neuroprotective properties, making it a useful tool for studying these diseases. However, DBAA also has certain limitations. Its mechanism of action is not fully understood, and it may have off-target effects that need to be taken into consideration when interpreting experimental results.
Future Directions
There are several future directions for research on DBAA. One area of research is to further elucidate its mechanism of action. Understanding how DBAA works at a molecular level could lead to the development of more potent and selective compounds. Another area of research is to explore its potential use in the treatment of other diseases, such as autoimmune disorders and infectious diseases. Additionally, research could be focused on developing new synthesis methods for DBAA that are more efficient and cost-effective.
Scientific Research Applications
DBAA has been studied extensively for its potential use in the treatment of various diseases. Studies have shown that DBAA has anti-inflammatory, analgesic, and anti-cancer properties. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. DBAA has also been shown to have potential in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
2-(2,3-dihydro-1,4-benzodioxin-3-yl)-N-(3,4-dimethylphenyl)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO3/c1-12-7-8-14(9-13(12)2)19-18(20)10-15-11-21-16-5-3-4-6-17(16)22-15/h3-9,15H,10-11H2,1-2H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJOFOUOUPGNFFN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CC2COC3=CC=CC=C3O2)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(3,4-dimethylphenyl)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.